Cas no 538308-78-0 (3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-)

3-Buten-2-one,  4-(ethylamino)-1,1,1-trifluoro- structure
538308-78-0 structure
Product Name:3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-
CAS No:538308-78-0
MF:C8H8FNO
MW:153.153625488281
CID:939218
PubChem ID:2778456
Update Time:2025-04-19

3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-
    • AKOS015956702
    • 3-Fluoro-5-methylbenzamide
    • JS-4468
    • 518070-23-0
    • DB-271528
    • DTXSID10380946
    • 3-Buten-2-one, 4-(ethylamino)-1,1,1-trifluoro-
    • 538308-78-0
    • SB75801
    • Benzamide, 3-fluoro-5-methyl- (9CI)
    • CS-0322999
    • SCHEMBL2468003
    • MFCD03094319
    • Inchi: 1S/C8H8FNO/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4H,1H3,(H2,10,11)
    • InChI Key: LKMYINWONMOKMN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(N)=O)C=C(C)C=1

Computed Properties

  • Exact Mass: 153.058992041g/mol
  • Monoisotopic Mass: 153.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų
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